Cas no 5141-88-8 (5-(heptafluoropropyl)benzene-1,3-diamine)

5-(heptafluoropropyl)benzene-1,3-diamine structure
5141-88-8 structure
Product Name:5-(heptafluoropropyl)benzene-1,3-diamine
CAS No:5141-88-8
MF:C9H7F7N2
MW:276.154106378555
CID:1571092
PubChem ID:2252460
Update Time:2025-04-21

5-(heptafluoropropyl)benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

    • 5-(heptafluoropropyl)benzene-1,3-diamine
    • 5-(1,1,2,2,3,3,3-heptafluoropropyl)benzene-1,3-diamine
    • SR-01000196768
    • NS00110868
    • DTXSID60367287
    • 5-(Perfluoropropyl)-1,3-benzenediamine
    • CCG-2196
    • Z56756469
    • SR-01000196768-1
    • 25642-11-9
    • 5141-88-8
    • HMS1578N03
    • Inchi: 1S/C9H7F7N2/c10-7(11,8(12,13)9(14,15)16)4-1-5(17)3-6(18)2-4/h1-3H,17-18H2
    • InChI Key: UFXWGKWUEQVCSK-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=C(C=1)N)N)(C(C(F)(F)F)(F)F)F

Computed Properties

  • Exact Mass: 276.04981
  • Monoisotopic Mass: 276.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.513
  • Boiling Point: 266.4°C at 760 mmHg
  • Flash Point: 118.1°C
  • Refractive Index: 1.455
  • PSA: 52.04
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